Cas no 2103909-00-6 (2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2103909-00-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5921201
• PubChem ID: 165946737
• Update Time: 2025-06-23

2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 2103909-00-6
• EN300-1116750

• Inchi： 1S/C10H14N2O/c13-10(9-6-11-12-7-9)5-8-3-1-2-4-8/h1-2,6-8,10,13H,3-5H2,(H,11,12)
• InChI Key： LGJCEDNZHOQYRP-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1CC=CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2103909-00-6) and Its Emerging Applications in Chemical Biology

2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, identified by the CAS number 2103909-00-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The molecule combines a cyclopentene moiety with a pyrazole ring, creating a scaffold that is both biologically relevant and synthetically accessible. This introduction aims to provide a comprehensive overview of the compound's chemical properties, biological activities, and potential applications, particularly in the context of recent advancements in drug discovery and molecular medicine.

The structural composition of 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is characterized by its dual functionality: the cyclopentene ring, known for its stability and ability to interact with biological targets through hydrophobic interactions, and the pyrazole ring, a heterocyclic structure widely recognized for its role in medicinal chemistry due to its bioisosteric properties with piperazine and its ability to modulate enzyme activity. The presence of an ethanol side chain further enhances the compound's solubility and potential for further derivatization, making it a versatile building block for pharmaceutical development.

In recent years, there has been a surge in interest regarding small molecules that can modulate protein-protein interactions (PPIs), which are critical in many biological pathways but are often challenging to target with traditional drug molecules. The pyrazole moiety in 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol has been shown to be particularly effective in disrupting or stabilizing PPIs, making it a valuable candidate for therapeutic intervention. For instance, studies have demonstrated that pyrazole derivatives can interact with specific domains of proteins involved in cancer progression, inflammation, and neurodegenerative diseases. The cyclopentene component of the molecule may further enhance its binding affinity by providing additional hydrophobic interactions with the target protein.

One of the most compelling aspects of 2-(cyclopent-3-en-1-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is its potential as a lead compound for drug discovery. Its dual pharmacophoric features allow for facile modifications at multiple positions, enabling the exploration of structure/activity relationships (SARs). Recent computational studies have predicted that subtle changes to the ethanol side chain could significantly alter the compound's binding affinity and selectivity, opening up new avenues for optimizing its biological activity. These findings are particularly relevant in the context of developing next-generation therapeutics that require high specificity and minimal off-target effects.

The compound's potential applications extend beyond oncology. Emerging research suggests that 2-(cyclopent-3-en-1-yli)-1-(1H-pyrazol -4 - yl)ethan - 1 - ol may also have utility in treating inflammatory diseases by modulating key signaling pathways involved in immune responses. For example, preliminary in vitro assays have indicated that derivatives of this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Additionally, the pyrazole moiety has been implicated in enhancing blood-brain barrier penetration, raising the possibility of developing treatments for neurological disorders.

The synthesis of 2-(cyclopent - 3 - en - 1 - yl ) - 1 - ( 1 H - pyrazol - 4 - yl ) ethan - 1 - ol presents an interesting challenge due to the need to integrate both the cyclopentene and pyrazole moieties into a single scaffold while maintaining functional group compatibility. Advances in synthetic methodologies have made it possible to construct this complex molecule efficiently through multi-step reactions involving cross-coupling techniques, cyclization reactions, and functional group transformations. The growing library of synthetic strategies allows chemists to explore diverse structural variations rapidly, accelerating the discovery process.

In conclusion,2-(cyclopent - 3 - en - 1 - yl ) - 1 -( 1 H - pyrazol - 4 - yl ) ethan - 1 - ol (CAS No. 2103909_00_6) represents a promising candidate for further exploration in chemical biology and drug development. Its unique structural features offer multiple opportunities for modulating biological pathways relevant to various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future therapeutic strategies across multiple medical disciplines.